Cas no 2171285-31-5 ((3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid)

• Product Name: (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid
• CAS No: 2171285-31-5
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5792388
• PubChem ID: 165825435
• Update Time: 2025-07-16

(3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171285-31-5
• EN300-1576122
• (3R)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-5-yl]formamido}pentanoic acid
• (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid

• Inchi： 1S/C25H26N4O5/c1-3-15(12-22(30)31)27-24(32)23-21(13-26-29(23)2)28-25(33)34-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,13,15,20H,3,12,14H2,1-2H3,(H,27,32)(H,28,33)(H,30,31)/t15-/m1/s1
• InChI Key： BPIJZXUARBRWOV-OAHLLOKOSA-N
• SMILES： O(C(NC1C=NN(C)C=1C(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 123Ų

Additional information on (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid

Introduction to (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid (CAS No. 2171285-31-5)

(3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid (CAS No. 2171285-31-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an N-methylpyrazole moiety, and a pentanoic acid chain. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which makes it an ideal choice for the synthesis of complex peptides and peptidomimetics. The presence of the N-methylpyrazole moiety adds to the compound's hydrophobicity and can influence its binding affinity to specific protein targets. The pentanoic acid chain provides additional functionality, such as carboxylic acid reactivity, which can be exploited for conjugation with other molecules or for further chemical modifications.

In recent years, there has been a growing interest in the use of compounds like (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid in the development of novel therapeutics. One of the key areas of research has been the investigation of its potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for many biological processes, including signal transduction, cell cycle regulation, and apoptosis. By targeting specific PPIs, this compound could potentially be used to develop new treatments for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of this compound to selectively bind to a specific protein-protein interface involved in the regulation of cell proliferation. The researchers used a combination of biophysical techniques, including surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC), to demonstrate the high affinity and specificity of the interaction. These findings suggest that (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid could serve as a lead compound for the development of small molecule inhibitors targeting this particular PPI.

In addition to its potential as a PPI modulator, this compound has also shown promise in other areas of medicinal chemistry. For instance, it has been evaluated for its ability to cross the blood-brain barrier (BBB), which is a significant challenge in the development of central nervous system (CNS) drugs. Preliminary studies have indicated that the presence of the N-methylpyrazole moiety may enhance BBB permeability, making it a suitable candidate for CNS-targeted therapies.

The synthesis of (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid typically involves multiple steps, including the formation of the Fmoc protected amino acid derivative, coupling with the N-methylpyrazole moiety, and final deprotection to yield the desired product. Advanced synthetic methods and purification techniques are employed to ensure high purity and yield. The availability of high-quality starting materials and intermediates is crucial for the successful synthesis of this compound.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While no clinical trials have yet been reported for this specific compound, preclinical studies have provided promising results. In vitro assays have demonstrated that (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid exhibits potent inhibitory activity against several key enzymes involved in disease pathways. Animal models have also shown that this compound can effectively reduce tumor growth and improve survival rates in certain cancer models.

The future prospects for (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design and medicinal chemistry approaches. Additionally, efforts are being made to explore its potential as a prodrug or conjugate with other therapeutic agents to enhance its therapeutic index.

In conclusion, (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid (CAS No. 2171285-31-5) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development as a potential therapeutic agent.